Cas no 125559-75-3 (L-Cysteine, N-(1-oxopentyl)-)

L-Cysteine, N-(1-oxopentyl)- structure
L-Cysteine, N-(1-oxopentyl)- structure
Product Name:L-Cysteine, N-(1-oxopentyl)-
CAS No:125559-75-3
MF:C8H15NO3S
MW:205.274601221085
CID:1218206
PubChem ID:14455337
Update Time:2025-04-20

L-Cysteine, N-(1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, N-(1-oxopentyl)-
    • 125559-75-3
    • DTXSID001311515
    • ZUMRUBKOLDJEJN-LURJTMIESA-N
    • N-pentanoylcysteine
    • (R)-3-Mercapto-2-pentanamidopropanoic acid
    • N-(1-Oxopentyl)-L-cysteine
    • SCHEMBL5867434
    • Inchi: 1S/C8H15NO3S/c1-2-3-4-7(10)9-6(5-13)8(11)12/h6,13H,2-5H2,1H3,(H,9,10)(H,11,12)/t6-/m0/s1
    • InChI Key: ZUMRUBKOLDJEJN-LURJTMIESA-N
    • SMILES: SC[C@@H](C(=O)O)NC(CCCC)=O

Computed Properties

  • Exact Mass: 205.07726451g/mol
  • Monoisotopic Mass: 205.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų
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